3-methyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine
Overview
Description
The compound 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine is a versatile ligand that has been the subject of various studies due to its potential applications in coordination chemistry and material science. The compound features a pyrazole ring fused with a pyridine moiety, which allows it to act as a bidentate ligand, coordinating to metal centers through the nitrogen atoms .
Synthesis Analysis
The synthesis of related pyrazole derivatives often involves multi-step reactions or regioselective processes. For instance, an ultrasound-promoted regioselective synthesis has been reported for the production of fused polycyclic pyrazolo[3,4-b]pyridines, which are structurally related to the compound . Another study describes an electrochemical strategy for synthesizing tetrahydropyrazolo[3,4-b]pyridin-6-ones, showcasing the versatility of methods available for constructing the pyrazole core . Additionally, an improved synthesis of 3{5}-amino-5{3}-(pyrid-2-yl)-1H-pyrazole has been developed, which is a close analogue to the compound of interest, demonstrating the accessibility of such structures on a multi-gram scale .
Molecular Structure Analysis
The molecular structure of pyrazole derivatives is often characterized by X-ray crystallography. For example, the structure of 3-phenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine, a compound with a phenyl substituent, has been determined to exhibit orthorhombic crystallographic symmetry and undergoes a single crystal-to-crystal phase transition upon complexation with ZnCl2 . Similarly, the crystal structure of 3-ferrocenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine has been elucidated, revealing supramolecular characteristics such as π–π stacking and hydrogen bonding .
Chemical Reactions Analysis
Pyrazole derivatives can engage in various chemical reactions, often acting as ligands to form complexes with metal ions. The coordination behavior can be influenced by the presence of substituents on the pyrazole ring. For instance, the reaction of a pyrazole derivative with ZnCl2 leads to the formation of a complex where the ligand coordinates through both primary cation and secondary anion coordination . The reactivity of these compounds can also be tailored by the choice of electrophiles, as seen in the differing regiochemistry of electrophilic attack on a related pyrazole compound .
Physical and Chemical Properties Analysis
The physical and chemical properties of pyrazole derivatives are influenced by their molecular structure and the nature of their coordination to metal ions. The phase behavior of these compounds can be quite complex, as demonstrated by the supercooling behavior of 3-phenyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine and its ZnCl2 complex . Photoluminescent properties are also of interest, with studies showing that the emission intensity and wavelength can vary significantly between the solution and solid states, indicative of aggregation-induced emission behavior . The solubility, melting points, and other physical properties are often determined experimentally and can be crucial for the application of these compounds in material science and catalysis.
Scientific Research Applications
Antitumor, Antifungal, and Antibacterial Properties
3-methyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine and its derivatives have shown promise in antitumor, antifungal, and antibacterial applications. Titi et al. (2020) synthesized and characterized several pyrazole derivatives, identifying their biological activity against breast cancer and microbes (Titi et al., 2020).
Synthesis of Pyrazolo[3,4-b]pyridine Derivatives
Shi et al. (2010) and Afsar et al. (2018) highlighted the synthesis of various pyrazolo[3,4-b]pyridine derivatives using this compound. These derivatives were synthesized in environmentally benign procedures, showcasing the chemical versatility of this compound (Shi et al., 2010), (Afsar et al., 2018).
Catalytic Applications
In the synthesis of pyridine-pyrimidines, Rahmani et al. (2018) utilized 3-methyl-1H-pyrazol-5-amine, demonstrating its efficacy in catalytic processes. This method allowed for the efficient preparation of derivatives under specific conditions, highlighting the compound's utility in catalysis (Rahmani et al., 2018).
Proton Transfer Studies
Vetokhina et al. (2012) explored the proton transfer properties of 2-(1H-pyrazol-5-yl)pyridine derivatives, including those similar to this compound. Their studies revealed three types of photoreactions, indicating the compound's potential in photochemical applications (Vetokhina et al., 2012).
Corrosion Inhibition
The derivatives of this compound have been studied for their potential as corrosion inhibitors. Cissé et al. (2011) investigated the efficiency of pyridin-pyrazol derivatives in inhibiting corrosion of mild steel, demonstrating the compound's applicability in material science (Cissé et al., 2011).
Fluorescent Properties
The fluorescent properties of this compound and its derivatives were explored by Mac et al. (2010) and Hiscock et al. (2019), highlighting its potential use as a fluorescent sensor and in photoluminescence studies (Mac et al., 2010), (Hiscock et al., 2019).
Mechanism of Action
Target of Action
Pyrazole derivatives are known for their diverse pharmacological effects . They have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
It is known that pyrazole derivatives interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Pyrazole derivatives are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities .
Result of Action
Pyrazole derivatives are known for their diverse pharmacological effects .
properties
IUPAC Name |
5-methyl-2-pyridin-2-ylpyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c1-7-6-8(10)13(12-7)9-4-2-3-5-11-9/h2-6H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDTNHFVPZQIZFD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)N)C2=CC=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00352738 | |
Record name | 3-Methyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00352738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
20.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26669421 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
19541-96-9 | |
Record name | 3-Methyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00352738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.